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Compound of Interest

5-(t-

Butyloxycarbonylmethoxy)uridine

cat. No.: B15583289

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-(t-
Butyloxycarbonylmethoxy)uridine, a modified nucleoside of significant interest in the fields
of medicinal chemistry and molecular biology. While a specific CAS number for this compound
is not readily available in public databases, this document consolidates information on its
synthesis, chemical properties, and potential applications based on the known reactivity of its
constituent moieties. This guide is intended to serve as a valuable resource for researchers
engaged in the design and synthesis of novel nucleoside analogues for therapeutic and
diagnostic purposes.

Chemical Identity and Properties

5-(t-Butyloxycarbonylmethoxy)uridine is a derivative of uridine, a fundamental component of
ribonucleic acid (RNA). The modification at the 5-position of the pyrimidine ring, the introduction
of a t-butyloxycarbonylmethoxy group, significantly alters the molecule's physicochemical
properties, including its lipophilicity and potential for acting as a prodrug.

Table 1: Physicochemical Properties of 5-(t-Butyloxycarbonylmethoxy)uridine (Predicted)
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Property Value Source
Molecular Formula C15H22N209
Molecular Weight 374.34 g/mol
White to off-white solid
Appearance )
(Predicted)
Soluble in organic solvents
B (e.g., DMSO, DMF, Methanol);
Solubility )
Poorly soluble in water
(Predicted)
Melting Point Not available
Boiling Point Not available
Not Found in Searched
CAS Number

Databases

Synthesis and Manufacturing

The synthesis of 5-(t-Butyloxycarbonylmethoxy)uridine can be approached through several
synthetic routes, primarily involving the modification of a uridine precursor. A plausible and
efficient method involves the esterification of 5-carboxymethoxyuridine.

General Synthesis Workflow

The overall synthetic strategy involves the protection of the ribose hydroxyl groups, followed by
the introduction of the carboxymethoxy group at the 5-position of the uracil base, and
subsequent esterification with a source of t-butyl alcohol.
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 To cite this document: BenchChem. [5-(t-Butyloxycarbonylmethoxy)uridine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583289#5-t-butyloxycarbonylmethoxy-uridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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